Cas no 2138160-98-0 (4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine)

• Product Name: 4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine
• CAS No: 2138160-98-0
• MF: C₆H₄Cl₄N₂
• MW: 245.921357154846
• CID: 6567752
• PubChem ID: 100523810
• Update Time: 2025-05-21

4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-2-(trichloromethyl)pyrimidine
• 2138160-98-0
• EN300-790280
• 4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine

• Inchi： 1S/C6H4Cl4N2/c1-3-2-4(7)12-5(11-3)6(8,9)10/h2H,1H3
• InChI Key： DCVVUNLOPMBYDE-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(=CC(C)=N1)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 245.909909g/mol
• Monoisotopic Mass: 243.912859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine

4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine: A Comprehensive Overview

The compound 4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine, with the CAS number 2138160-98-0, is a highly specialized organic molecule belonging to the pyrimidine family. Pyrimidines are a class of heterocyclic aromatic compounds that play significant roles in various biological and chemical processes. This particular compound has garnered attention due to its unique structure and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more deeply, shedding light on its versatile functionality.

The molecular structure of 4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine consists of a pyrimidine ring with three substituents: a chlorine atom at position 4, a methyl group at position 6, and a trichloromethyl group at position 2. This arrangement imparts the molecule with distinct electronic and steric properties, making it suitable for various chemical reactions. The presence of multiple chlorine atoms also contributes to its stability and reactivity under different conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel insecticides and fungicides.

One of the most intriguing aspects of this compound is its ability to participate in nucleophilic aromatic substitution reactions. This property has been exploited in the design of new agrochemicals, where it serves as a building block for molecules with enhanced pesticidal activity. For instance, researchers have reported that derivatives of 4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine exhibit potent activity against a range of agricultural pests, including insects and fungi. These findings underscore its importance in sustainable agriculture practices.

In addition to its role in agrochemistry, this compound has also been investigated for its potential in medicinal chemistry. Pyrimidine derivatives are well-known for their role as components of nucleic acids and are often used as scaffolds in drug design. The substitution pattern of 4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine allows for further functionalization, enabling the creation of molecules with specific biological activities. Recent studies have explored its use as a precursor for anti-cancer agents, leveraging its ability to target specific cellular pathways.

The synthesis of 4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the pyrimidine ring through cyclization reactions and subsequent substitution reactions to introduce the desired substituents. Researchers have developed efficient methodologies to achieve high yields and purity, ensuring that this compound is readily available for further studies.

From an environmental perspective, understanding the fate and behavior of 4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine in natural systems is crucial for assessing its safety and sustainability. Recent eco-toxicological studies have focused on its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. These studies aim to ensure that its use does not pose risks to ecosystems or human health.

In conclusion, 4-Chloro-6-methyl-2-(trichloromethyl)pyrimidine stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.